![molecular formula C21H15N3O5 B4648680 N-[2-(1,3-benzodioxol-5-yl)-5-oxo-5H-chromeno[4,3-d]pyrimidin-4-yl]propanamide](/img/structure/B4648680.png)
N-[2-(1,3-benzodioxol-5-yl)-5-oxo-5H-chromeno[4,3-d]pyrimidin-4-yl]propanamide
Overview
Description
N-[2-(1,3-benzodioxol-5-yl)-5-oxo-5H-chromeno[4,3-d]pyrimidin-4-yl]propanamide, also known as BDP, is a novel compound that has gained significant attention in the scientific community due to its potential therapeutic applications. BDP is a synthetic compound that has been synthesized using various methods, including the one-pot synthesis method. BDP has been shown to have various biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties.
Mechanism of Action
N-[2-(1,3-benzodioxol-5-yl)-5-oxo-5H-chromeno[4,3-d]pyrimidin-4-yl]propanamide exerts its biological activities through various mechanisms of action. This compound has been shown to inhibit the activity of NF-κB, a transcription factor that regulates the expression of pro-inflammatory cytokines. This compound has also been shown to inhibit the activity of Akt, a protein kinase that is involved in cell survival and proliferation. Additionally, this compound has been shown to inhibit the activity of the hepatitis C virus by targeting the viral NS5B polymerase.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. This compound has been shown to reduce the levels of pro-inflammatory cytokines such as IL-6 and TNF-α in vitro and in vivo. This compound has also been shown to induce apoptosis in cancer cells and inhibit tumor growth in vivo. Additionally, this compound has been shown to inhibit the replication of the hepatitis C virus in vitro.
Advantages and Limitations for Lab Experiments
One of the advantages of using N-[2-(1,3-benzodioxol-5-yl)-5-oxo-5H-chromeno[4,3-d]pyrimidin-4-yl]propanamide in lab experiments is its high yield of synthesis. This compound has been synthesized in high yield using various methods, making it readily available for research. Additionally, this compound has been shown to have various biological activities, making it a promising candidate for therapeutic applications. However, one of the limitations of using this compound in lab experiments is its limited solubility in water, which may affect its bioavailability.
Future Directions
There are several future directions for the research of N-[2-(1,3-benzodioxol-5-yl)-5-oxo-5H-chromeno[4,3-d]pyrimidin-4-yl]propanamide. One future direction is to investigate the potential of this compound as a therapeutic agent for various diseases, including cancer and viral infections. Another future direction is to optimize the synthesis method of this compound to improve its solubility and bioavailability. Additionally, future research can focus on elucidating the molecular mechanisms of action of this compound to better understand its biological activities.
In conclusion, this compound is a novel compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound has been synthesized using various methods, including the one-pot synthesis method, and has been shown to have various biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. This compound exerts its biological activities through various mechanisms of action, and has been shown to have various biochemical and physiological effects. While this compound has several advantages for lab experiments, including its high yield of synthesis, it also has limitations such as its limited solubility in water. Future research can focus on investigating the potential of this compound as a therapeutic agent for various diseases and optimizing its synthesis method to improve its solubility and bioavailability.
Scientific Research Applications
N-[2-(1,3-benzodioxol-5-yl)-5-oxo-5H-chromeno[4,3-d]pyrimidin-4-yl]propanamide has been shown to have various biological activities, making it a promising candidate for therapeutic applications. This compound has been shown to have anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as IL-6 and TNF-α. This compound has also been shown to have anti-cancer properties by inducing apoptosis in cancer cells and inhibiting tumor growth. Additionally, this compound has been shown to have anti-viral properties by inhibiting the replication of the hepatitis C virus.
Properties
IUPAC Name |
N-[2-(1,3-benzodioxol-5-yl)-5-oxochromeno[4,3-d]pyrimidin-4-yl]propanamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H15N3O5/c1-2-16(25)22-20-17-18(12-5-3-4-6-13(12)29-21(17)26)23-19(24-20)11-7-8-14-15(9-11)28-10-27-14/h3-9H,2,10H2,1H3,(H,22,23,24,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZNKUSCBMSLLEIR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)NC1=NC(=NC2=C1C(=O)OC3=CC=CC=C32)C4=CC5=C(C=C4)OCO5 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H15N3O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
389.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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